Cas no 306978-81-4 (2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one)

2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one structure
306978-81-4 structure
Product Name:2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
CAS No:306978-81-4
MF:C15H12ClN3OS
MW:317.793280601501
CID:5694830
PubChem ID:2768978
Update Time:2025-08-05

2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 12J-515S
    • 306978-81-4
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • F2543-0794
    • 2-[(4-chlorophenyl)methylsulfanyl]-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
    • 2-(4-chlorobenzylthio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • 2-((4-Chlorobenzyl)sulfanyl)-9-methyl-4H-pyrido[1,2-a](1,3,5)triazin-4-one
    • 2-((4-chlorobenzyl)thio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
    • AKOS005080202
    • Inchi: 1S/C15H12ClN3OS/c1-10-3-2-8-19-13(10)17-14(18-15(19)20)21-9-11-4-6-12(16)7-5-11/h2-8H,9H2,1H3
    • InChI Key: LWHRNYNSXLKYMN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC(N2C=CC=C(C)C2=N1)=O

Computed Properties

  • Exact Mass: 317.0389609g/mol
  • Monoisotopic Mass: 317.0389609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.3Ų

2-{[(4-chlorophenyl)methyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one Pricemore >>

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